N-methyl-4-[[(2S)-2-methyl-3-oxo-1,4-diazepan-1-yl]methyl]benzamide

• IUPAC Name: N-methyl-4-[[(2S)-2-methyl-3-oxo-1,4-diazepan-1-yl]methyl]benzamide
• InChI: InChI=1S/C15H21N3O2/c1-11-14(19)17-8-3-9-18(11)10-12-4-6-13(7-5-12)15(20)16-2/h4-7,11H,3,8-10H2,1-2H3,(H,16,20)(H,17,19)/t11-/m0/s1
• InChI Key: CIPKVILJFWIRCN-NSHDSACASA-N
• Canonical SMILES: CC1C(=O)NCCCN1CC2=CC=C(C=C2)C(=O)NC
• Isomeric SMILES: C[C@H]1C(=O)NCCCN1CC2=CC=C(C=C2)C(=O)NC
• Molecular Formula: C15H21N3O2
• Molecular Weight: 275.35 g/mol

Description

N-methyl-4-[[(2S)-2-methyl-3-oxo-1,4-diazepan-1-yl]methyl]benzamide is a chemical compound that is commonly referred to as Ro 15-4513. It is a selective antagonist of the GABA(A) receptor and is widely used in scientific research to study the mechanism of action of this receptor.

Mechanism of Action

Ro 15-4513 acts as a selective antagonist of the GABA(A) receptor. It binds to a specific site on the receptor, known as the benzodiazepine site, and blocks the effects of GABA on the receptor. This leads to a decrease in the inhibitory effects of GABA on the central nervous system.
Biochemical and Physiological Effects:
Ro 15-4513 has been shown to have a number of biochemical and physiological effects. It has been shown to increase the release of dopamine in the nucleus accumbens, which is a key region involved in reward and addiction. It has also been shown to decrease the release of acetylcholine in the hippocampus, which is involved in memory and learning.

Advantages and Limitations for Lab Experiments

One of the main advantages of Ro 15-4513 is its selectivity for the GABA(A) receptor. This allows researchers to specifically study the effects of this receptor without interfering with other neurotransmitter systems. However, one limitation of Ro 15-4513 is its relatively short half-life, which can make it difficult to study its effects over longer periods of time.

Future Directions

There are a number of future directions for research on Ro 15-4513. One area of interest is the role of the GABA(A) receptor in addiction and withdrawal. Ro 15-4513 has been shown to increase the release of dopamine in the nucleus accumbens, which is a key region involved in reward and addiction. Further research is needed to determine the specific mechanisms underlying these effects and to develop new treatments for addiction and withdrawal.
Another area of interest is the role of the GABA(A) receptor in anxiety and depression. Ro 15-4513 has been shown to have anxiogenic effects in animal models, suggesting that it may be involved in the regulation of anxiety. Further research is needed to determine the specific role of the GABA(A) receptor in anxiety and depression and to develop new treatments for these conditions.
In conclusion, Ro 15-4513 is a selective antagonist of the GABA(A) receptor that is widely used in scientific research to study the mechanism of action of this receptor. It has a number of biochemical and physiological effects and has potential applications in the treatment of addiction, anxiety, and depression. Further research is needed to fully understand the role of the GABA(A) receptor in these conditions and to develop new treatments based on the mechanisms underlying its effects.

Synthesis Methods

Ro 15-4513 can be synthesized using a multi-step process. The first step involves the reaction of N-methyl-4-aminobenzamide with 2-bromoacetyl-1,4-diazepane to form N-methyl-4-[[(2S)-2-methyl-3-oxo-1,4-diazepan-1-yl]methyl]benzamide. The product is then purified using column chromatography to obtain pure Ro 15-4513.

Scientific Research Applications

Ro 15-4513 is widely used in scientific research to study the mechanism of action of the GABA(A) receptor. It is a selective antagonist of this receptor and can be used to block the effects of GABA on the receptor. This allows researchers to study the role of the GABA(A) receptor in various physiological and pathological conditions.